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Compound of Interest

4'-(Trans-4-pentylcyclohexyl)-[1,1'-
Compound Name:
biphenyl]-4-carbonitrile

Cat. No.: B1294710

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and
hazardous properties of 5CCB (4-Cyano-4'-pentylbiphenyl). The information is compiled from
various safety data sheets to ensure a thorough understanding for professionals in research
and development.

Section 1: Chemical Identification

Identifier Value
Chemical Name 4-Cyano-4'-pentylbiphenyl

5CB, 4'-Amyl-4-biphenylcarbonitrile, 4-Amyl-4'-
Synonyms

cyanobiphenyl, 4'-Pentyl-4-biphenylcarbonitrile

CAS Number 40817-08-1

Molecular Formula C18H19N

Molecular Weight 249.36 g/mol

IUPAC Name 4'-pentyl-[1,1'-biphenyl]-4-carbonitrile

Section 2: Physical and Chemical Properties
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The physical and chemical properties of 5CCB are crucial for its proper handling and storage in

a laboratory setting.

Property Value

Colorless to white crystals, powder, or clear
Appearance S

liquid as a melt.[1]
Odor Odorless.[2]

Refractive Index

1.5315-1.5345 @ 20°C.[1]

Boiling Point

> 35 °C.[2]

Flash Point

>214 °F />101.1 °C (Closed Cup).[2]

Autoignition Temperature

>752 °F / >400 °C.[2]

Assay (GC)

>098.5%.[1]

Section 3: Hazard Identification and Classification

5CCB is classified as a hazardous chemical and requires careful handling.

Hazard Class

Category Hazard Statement

Acute Toxicity (Oral, Dermal,

Inhalation)

Harmful if swallowed, in
Category 4 contact with skin, or if inhaled
(H302+H312+H332).[3][4]

Causes skin irritation (H315).

Skin Corrosion/Irritation Category 2
[31[5]
Serious Eye Damage/Eye Causes serious eye irritation
o Category 2A
Irritation (H319).[3][5]
Specific Target Organ Toxicity May cause respiratory irritation
Category 3

(Single Exposure)

(H335).[3][5]

GHS Pictograms:
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o lsialt text
Signal Word: Warning.[5]

Section 4: Toxicological Information

While specific acute toxicity data is not readily available, the hazard classification indicates
potential for harm upon exposure.[3]

Exposure Route Effect

Ingestion Harmful if swallowed.[3][5]

Harmful if inhaled; may cause respiratory
irritation.[3][5]

Inhalation

Harmful in contact with skin; causes skin
irritation.[3][5]

Skin Contact

Eye Contact Causes serious eye irritation.[3][5]

No information is available regarding germ cell mutagenicity, carcinogenicity, or reproductive
toxicity.[5]

Section 5: Experimental and Handling Protocols

A standardized response protocol is essential in case of accidental exposure.
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Type of Exposure

ODODD

/
/ Immediate Actions

Wash with plenty of water.
Remove contaminated clothing.

Medical Attention

Remove to fresh air. Rinse cautiously with water for several minutes. Rinse mouth.

Keep at rest. Remove contact lenses if present. Do NOT induce vomiting.

Call a POISON CENTER or physician
if you feel unwell.

Click to download full resolution via product page
Caption: First aid response workflow for 5CCB exposure.
Detailed First Aid Protocols:

« If Inhaled: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing. Call a POISON CENTER or physician if you feel unwell.[3]

« If on Skin: Wash with plenty of water. Remove contaminated clothing and wash it before
reuse.[3][4]

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do so. Continue rinsing.[3]

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or physician
immediately.[3][5]

NFPA Code Rating
Health (H) 2
Flammability (F) 1
Reactivity (R) 0
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o Suitable Extinguishing Media: Use a tri-class dry chemical fire extinguisher.[3]

» Specific Hazards: Avoid contact with oxidizing agents.[3] When heated to temperatures
above 150°C in the presence of air, the product can form formaldehyde vapors.[2]

A clear workflow should be followed to mitigate spills effectively.

tep 1

Ventilate Area

tep 2

Contain the spill with sand
or absorbent material

tep 3

Deposit in a sealed
bag or container

tep 4

Dispose of as hazardous waste

Decontaminate Area

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.flinnsci.com/sds_1014-4-cyano-4-pentylbiphenyl/sds_1014/
https://www.flinnsci.com/sds_1014-4-cyano-4-pentylbiphenyl/sds_1014/
https://eko.co.jp/wp-content/uploads/5cP-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Workflow for managing a 5CCB chemical spill.
Detailed Accidental Release Protocol:
e Ensure the area is well-ventilated.[3]
e Contain the spill using sand or another absorbent material.[3]
e Collect the contained material and place it in a sealed bag or container for disposal.[3]

» Dispose of the waste as hazardous material in accordance with federal, state, and local
regulations.[3]

Handling 5CCB Storing 5CCB
Il
/ fée Handling F%Kties \ Proper Storage Conditions
: o Do not eat, drink, or smoke N Store away from - - o
Avoid contact with skin and eyes Do not breathe dust/fumes ‘Wash hands thoroughly after handling oxidizing agents Store in a well-ventilated place Keep container tightly closed

when using this product

Click to download full resolution via product page

Caption: Key logical relationships for handling and storage of 5CCB.

Detailed Handling and Storage Protocols:

» Handling: Avoid breathing dust or fumes.[3] Wash skin thoroughly after handling.[3] Do not
eat, drink, or smoke when using this product.[3]

o Storage: Store away from oxidizing agents.[3] The suggested chemical storage pattern is
"Organic Miscellaneous".[3]

The selection of appropriate Personal Protective Equipment (PPE) is mandatory.
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Protection Type Specification

) Wear protective eye protection. Safety glasses
Eye/Face Protection o
are a minimum.[2][3]

Wear protective gloves and protective clothing.

[3]

Skin Protection

None should be needed under normal use with

Respiratory Protection o
adequate ventilation.[2]

Section 6: Stability and Reactivity

o Chemical Stability: Stable under normal conditions.[3]

Conditions to Avoid: Avoid excessive heat and light.[3]

Incompatible Materials: Avoid strong oxidizing agents.[3]

Hazardous Decomposition Products: When heated above 150°C in the presence of air, it can
form formaldehyde vapors.[2]

Hazardous Polymerization: Will not occur.[2]

Section 7: Disposal Considerations

Dispose of 5CCB as hazardous waste.[3] It is recommended to follow Flinn Suggested
Disposal Method #18b, which involves dissolving the chemical in a flammable solvent and
burning it in a chemical incinerator. Always review all federal, state, and local regulations before
proceeding with disposal.[3]

Section 8: Transport Information

According to the Department of Transportation (DOT), 5CCB is not classified as a dangerous
good for transport.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Material Safety Data Sheet: 5CCB (4-Cyano-4'-
pentylbiphenyl) - A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294710#material-safety-data-sheet-msds-for-5cchb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1294710?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/order/catalog/product/B21856.03
https://www.thermofisher.com/order/catalog/product/B21856.03
https://eko.co.jp/wp-content/uploads/5cP-MSDS.pdf
https://www.flinnsci.com/sds_1014-4-cyano-4-pentylbiphenyl/sds_1014/
https://www.tcichemicals.com/MX/en/p/C1550
https://www.fishersci.com/store/msds?partNumber=AAB2185606&productDescription=4-CYANO-4+-N-PENTLBIPHENL+9+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1294710#material-safety-data-sheet-msds-for-5ccb
https://www.benchchem.com/product/b1294710#material-safety-data-sheet-msds-for-5ccb
https://www.benchchem.com/product/b1294710#material-safety-data-sheet-msds-for-5ccb
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294710?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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